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Compound of Interest

Compound Name: MCOPPRB trihydrochloride

Cat. No.: B1675958

Essential Safety and Handling Guide for
MCOPPB Trihydrochloride

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling MCOPPB trihydrochloride in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe handling and
management of this potent non-peptide nociceptin/orphanin FQ peptide (NOP)-receptor full
agonist.

Hazard Identification and GHS Classification

MCOPPB trihydrochloride is a hazardous substance requiring careful handling to mitigate
risks. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
identifies the following hazards:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity, H335: May cause respiratory

Category 3

Single Exposure

irritation

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory when handling MCOPPB

trihydrochloride in its solid (powder) or dissolved forms.

PPE Category

Solid Form (Powder)

Solution Form

Hand Protection

Nitrile or latex gloves (double-

gloving recommended)

Nitrile or latex gloves

Eye Protection

Chemical safety goggles

Chemical safety goggles or a

face shield

Respiratory Protection

NIOSH-approved N95 (or

better) respirator

Not generally required if

handled in a fume hood

Body Protection

Laboratory coat

Laboratory coat

Step-by-Step Handling Procedures

3.1. Engineering Controls:

o Always handle MCOPPB trihydrochloride in a certified chemical fume hood to minimize

inhalation exposure.

o Ensure a safety shower and eyewash station are readily accessible.

3.2. Weighing and Preparation of Stock Solutions:
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e Don the appropriate PPE as outlined in the table above.
» Designate a specific area within the fume hood for handling the compound.

o Carefully weigh the desired amount of MCOPPB trihydrochloride powder. Avoid creating
dust.

o To prepare a stock solution, slowly add the solvent to the powder to prevent splashing.
MCOPPB trihydrochloride is soluble in water and DMSO.

« If sonication is required to dissolve the compound, ensure the container is securely capped.
3.3. General Handling:

e Avoid direct contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling, even if gloves were worn.

Accidental Release and First Aid Measures
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Spill Response:
» Evacuate the area and prevent entry.
o Wear appropriate PPE, including respiratory protection.

o For a solid spill, carefully sweep or vacuum the material into a sealed, labeled container.
Avoid generating dust.

» For a liquid spill, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed,
labeled container.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
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Dispose of MCOPPB trihydrochloride and any contaminated materials as hazardous
chemical waste.

¢ Unused Material: Collect in a clearly labeled, sealed container.
+ Contaminated Labware and PPE: Double-bag and label as hazardous waste.

* Waste Disposal Vendor: All waste must be disposed of through a licensed hazardous waste
disposal company. Do not dispose of down the drain or in regular trash. Follow all local,
state, and federal regulations for hazardous waste disposal.

Visual Guides

Start: Handling
MCOPPB Trihydrochloride

Y

Is the compound in
solid (powder) form?

Required PPE: Required PPE:
- Double Nitrile/Latex Gloves - Nitrile/Latex Gloves
- Safety Goggles - Safety Goggles/Face Shield

- N95 Respirator - Lab Coat
- Lab Coat (Work in Fume Hood)

Proceed with
Handling Protocol

Click to download full resolution via product page

Caption: PPE Selection Workflow for MCOPPB Trihydrochloride.
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MCOPPB Trihydrochloride Waste
(Unused solid, solutions, contaminated items)

:

Collect in a designated,
sealed, and labeled
hazardous waste container

Store in a secure,
secondary containment area

Arrange for pickup by a
licensed hazardous
waste disposal vendor

Disposal Complete

Click to download full resolution via product page

Caption: Disposal Pathway for MCOPPB Trihydrochloride Waste.

¢ To cite this document: BenchChem. [Personal protective equipment for handling MCOPPB
trinydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675958#personal-protective-equipment-for-
handling-mcoppb-trinydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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